{2-[(2-chlorobenzoyl)amino]-1,3-oxazol-4-yl}acetic acid

• IUPAC Name: 2-[2-[(2-chlorobenzoyl)amino]-1,3-oxazol-4-yl]acetic acid
• InChI: InChI=1S/C12H9ClN2O4/c13-9-4-2-1-3-8(9)11(18)15-12-14-7(6-19-12)5-10(16)17/h1-4,6H,5H2,(H,16,17)(H,14,15,18)
• InChI Key: SKKYBXMSEFGUFN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=NC(=CO2)CC(=O)O)Cl
• Molecular Formula: C12H9ClN2O4
• Molecular Weight: 280.66 g/mol

Description

The compound “{2-[(2-chlorobenzoyl)amino]-1,3-oxazol-4-yl}acetic acid” is a complex organic molecule that contains several functional groups including a 2-chlorobenzoyl group, an amino group, an oxazole ring, and a carboxylic acid group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the oxazole ring, a five-membered ring containing an oxygen atom and a nitrogen atom, would likely have a significant impact on the compound’s overall structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the carboxylic acid group could undergo reactions such as esterification or amide formation, while the amino group could participate in reactions with carbonyl compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and acidity, would be influenced by its functional groups. For example, the presence of the carboxylic acid group would likely make the compound acidic.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

As with any chemical compound, the safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. Proper handling and disposal procedures should be followed to ensure safety.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, if it were found to have medicinal properties, future research could focus on optimizing its synthesis, improving its efficacy, and assessing its safety in clinical trials.